Cas no 1249766-86-6 (N-[(oxolan-2-yl)methyl]cyclobutanamine)

• Product Name: N-[(oxolan-2-yl)methyl]cyclobutanamine
• CAS No: 1249766-86-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5049140
• PubChem ID: 61779283
• Update Time: 2026-02-28

N-[(oxolan-2-yl)methyl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-ylmethyl)cyclobutanamine
• N-[(oxolan-2-yl)methyl]cyclobutanamine

• Inchi： 1S/C9H17NO/c1-3-8(4-1)10-7-9-5-2-6-11-9/h8-10H,1-7H2
• InChI Key： WISPYXMFPGIRQV-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3

Additional information on N-[(oxolan-2-yl)methyl]cyclobutanamine

Comprehensive Analysis of N-[(oxolan-2-yl)methyl]cyclobutanamine (CAS 1249766-86-6): Properties, Applications, and Research Insights

N-[(oxolan-2-yl)methyl]cyclobutanamine (CAS 1249766-86-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a cyclobutane ring with a tetrahydrofuran (oxolane) derivative, creating a versatile scaffold for drug discovery and material science. Its molecular formula and precise stereochemistry make it a valuable intermediate in synthesizing complex bioactive molecules.

Recent studies highlight the growing demand for heterocyclic compounds like N-[(oxolan-2-yl)methyl]cyclobutanamine due to their potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. Researchers are particularly interested in its hydrogen-bonding capacity and lipophilicity, which influence drug bioavailability. The compound’s CAS 1249766-86-6 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in medicinal chemistry.

From a synthetic perspective, N-[(oxolan-2-yl)methyl]cyclobutanamine is synthesized via reductive amination or nucleophilic substitution reactions. Its oxolane moiety enhances solubility, while the cyclobutyl group introduces steric constraints, making it a candidate for conformational restriction strategies in drug design. These properties align with current trends in fragment-based drug discovery (FBDD), where small molecules are optimized for binding affinity.

Environmental and green chemistry applications are also emerging for this compound. Its biodegradability and low toxicity profile, as indicated by in silico ADMET predictions, position it as a sustainable alternative in catalysis and polymer science. Users often search for "CAS 1249766-86-6 solubility" or "safety data sheet for N-[(oxolan-2-yl)methyl]cyclobutanamine," underscoring its industrial relevance.

In conclusion, N-[(oxolan-2-yl)methyl]cyclobutanamine (CAS 1249766-86-6) exemplifies the intersection of structural innovation and practical utility. Its role in high-throughput screening and materials engineering continues to expand, driven by advancements in computational chemistry and automated synthesis. Future research may explore its chiral resolution and patent landscape, addressing gaps in current literature.